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Compound of Interest

Compound Name: TCL1(10-24)

Cat. No.: B12374917

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of TCL1(10-24), a 15-mer peptide derived from the proto-
oncogene TCL1 that functions as a specific inhibitor of Akt.[1][2] Adherence to these guidelines
is critical to ensure laboratory safety and maintain the integrity of this research compound.

l. Immediate Safety Precautions

Given that the specific toxicological properties of many synthetic peptides are not extensively
characterized, TCL1(10-24) should be handled as a potentially hazardous substance. Standard
laboratory procedures for handling chemical compounds should be strictly followed.

Personal Protective Equipment (PPE):

A comprehensive set of personal protective equipment must be worn at all times when handling
TCL1(10-24) in its lyophilized or reconstituted form.
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PPE Category Item

Material/Standard Purpose

Safety Glasses with
Side Shields or
Goggles

Eye Protection

Protects against
ANSI z87.1-compliant  splashes and airborne

particles.

Hand Protection Nitrile Gloves

Chemical-resistant Prevents skin contact.

Body Protection Laboratory Coat

Standard Protects against spills.

) i Face Mask or Use of
Respiratory Protection
a Fume Hood

N95 or higher if Minimizes inhalation

handling powder of the lyophilized

outside a hood powder.

Emergency First Aid:

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and copious amounts of water. Remove

contaminated clothing.

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, holding the eyelids open. Seek

immediate medical attention.

Ingestion

Wash out the mouth with water, provided the
person is conscious. Do not induce vomiting.

Seek immediate medical attention.

Il. Operational Plan: Handling and Storage

Proper handling and storage are crucial for maintaining the stability and activity of TCL1(10-

24).

Reconstitution:
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Before reconstitution, allow the vial of lyophilized peptide to equilibrate to room temperature to
prevent condensation. The choice of solvent will depend on the experimental requirements, but
sterile, high-purity water is a common diluent. For peptides that are difficult to dissolve, small
amounts of an organic solvent like DMSO may be used, followed by dilution with an aqueous
buffer.

Storage:
Storage . . Special
Form Duration Container .
Temperature Conditions
Protect from light
Lyophilized Tightly sealed and moisture.[3]
-20°C or -80°C Long-term ) )
Powder vial A desiccator can
be used.
) Aliquots in Avoid repeated
Reconstituted ) )
) -20°C Up to 3 months microcentrifuge freeze-thaw
Solution
tubes cycles.[1]

lll. Disposal Plan

All materials contaminated with TCL1(10-24) must be treated as chemical waste.

Waste Segregation and Disposal:

Waste Type Disposal Container Disposal Procedure

Dispose of in accordance with

Unused Peptide (Solid or Labeled chemical waste S
o ) institutional and local
Liquid) container ) )
regulations for chemical waste.
) ] ) Collect in a designated, sealed
Contaminated Consumables Labeled solid chemical waste

. . i . container for chemical waste
(e.g., pipette tips, gloves, vials)  container )
disposal.

IV. Experimental Workflow
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The following diagram illustrates a typical workflow for handling TCL1(10-24) in a laboratory
setting.

Experimental Workflow for TCL1(10-24)
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A typical laboratory workflow for handling TCL1(10-24).

V. Signaling Pathway

TCL1(10-24) functions by inhibiting the Akt signaling pathway. It specifically binds to the PH
domain of Akt, which prevents the interaction of Akt with phosphoinositides at the cell
membrane. This inhibition of membrane translocation is crucial for preventing Akt activation.

TCL1(10-24) Mechanism of Action
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Inhibition of Akt signaling by TCL1(10-24).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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